Cas no 1312-76-1 (POTASSIUM SILICATE)

• Product Name: POTASSIUM SILICATE
• CAS No: 1312-76-1
• MF: K₂O₃Si
• MW: 154.280303001404
• MDL: MFCD28899663
• CID: 41193
• Update Time: 2025-06-19

POTASSIUM SILICATE Chemical and Physical Properties

Names and Identifiers

• kasil
• kasil6
• potassiummetasilicate
• potassiumpolysilicate
• potassiumsilicatesolution
• potassiumwaterglass
• ps7
• pyramid120
• Silicicacid,potassiumsalt
• solublepotashglass
• solublepotashwaterglass
• Potssium silicate
• potassium silicate, anhydrous
• SILICATE,POTASSIUM
• Kieselsure, Kalium-Salz
• potash water glass
• Potassium silicate hydrate
• tetrapotassium,silicate
• potassium silicate
• POTASSIUM SILICATE

• MDL： MFCD28899663
• Inchi： 1S/2K.O3Si/c;;1-4(2)3/q2*+1;-2
• InChI Key： NNHHDJVEYQHLHG-UHFFFAOYSA-N
• SMILES： [Si]([O-])([O-])=O.[K+].[K+]

Computed Properties

• Exact Mass: 247.81100
• Monoisotopic Mass: 115.933202
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 60.4

Experimental Properties

• Color/Form: Viscous liquid
• Density: 1.3900
• Melting Point: 976°C
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water.
• PSA: 92.24000
• LogP: -0.85600
• Merck: 14,7668
• Sensitiveness: Easily absorb moisture
• Solubility: Soluble in water, colloidal silicic acid is free after dissolving in acid. Its solubility is much higher than that of sodium silicate. Insoluble in alcohol.
• Vapor Pressure: No data available

POTASSIUM SILICATE Security Information

• Signal Word：warning
• Hazard Statement： H315;H318;H335
• Warning Statement： P280;P304;P340;P312;P305;P351;P338;P310
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Storage temperature 2-8 ℃

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on POTASSIUM SILICATE

Recent Advances in the Application of Potassium Silicate (1312-76-1) in Chemical, Biological, and Pharmaceutical Research

Potassium silicate (CAS No. 1312-76-1) is a versatile inorganic compound with a wide range of applications in chemical, biological, and pharmaceutical fields. Recent studies have explored its potential in drug delivery systems, agricultural formulations, and material science. This research brief aims to summarize the latest findings related to potassium silicate, focusing on its chemical properties, biological interactions, and emerging pharmaceutical applications.

A 2023 study published in the Journal of Materials Chemistry B demonstrated the use of potassium silicate as a stabilizing agent in nanoparticle-based drug delivery systems. The research team found that potassium silicate could significantly enhance the stability of silver nanoparticles in aqueous solutions, potentially improving their efficacy in antimicrobial applications. The study utilized advanced characterization techniques, including X-ray diffraction (XRD) and Fourier-transform infrared spectroscopy (FTIR), to confirm the interaction between potassium silicate and nanoparticle surfaces.

In agricultural biotechnology, potassium silicate has shown promise as a plant growth enhancer and disease resistance inducer. A recent field trial conducted by the International Plant Nutrition Institute (2024) reported that foliar application of potassium silicate solutions improved crop yield by 12-15% in wheat and rice, while simultaneously reducing fungal infection rates. The mechanism appears to involve both physical barrier formation on leaf surfaces and activation of plant defense pathways.

Pharmaceutical researchers have been investigating potassium silicate's potential in bone regeneration materials. A 2024 study in Biomaterials Science revealed that potassium silicate-containing bioactive glasses exhibited superior osteogenic properties compared to traditional formulations. The compound's ability to release silicon and potassium ions in a controlled manner was found to stimulate osteoblast proliferation and differentiation, suggesting its utility in orthopedic and dental applications.

The safety profile of potassium silicate has also been a subject of recent investigation. Toxicological studies published in Regulatory Toxicology and Pharmacology (2023) confirmed the compound's low toxicity in mammalian systems at concentrations relevant to pharmaceutical and agricultural use. However, researchers noted the importance of controlling particle size and morphology in inhalation exposure scenarios, as nano-sized particles may exhibit different biological behaviors.

Looking forward, the development of potassium silicate-based hybrid materials appears particularly promising. Several research groups are exploring its combination with organic polymers to create novel biomaterials with tunable properties. These advancements could lead to breakthroughs in controlled drug release systems, tissue engineering scaffolds, and smart agricultural formulations. The unique combination of potassium silicate's chemical stability, biological compatibility, and cost-effectiveness makes it an attractive candidate for diverse applications in the chemical, biological, and pharmaceutical sectors.